Cas no 1241956-39-7 (Methyl 3-(2-hydroxy-5-methylphenyl)prop-2-ynoate)

• Product Name: Methyl 3-(2-hydroxy-5-methylphenyl)prop-2-ynoate
• CAS No: 1241956-39-7
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 5690064
• PubChem ID: 130032725
• Update Time: 2025-09-22

Methyl 3-(2-hydroxy-5-methylphenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• METHYL3-(2-HYDROXY-5-METHYLPHENYL)PROP-2-YNOATE
• 1241956-39-7
• METHYL 3-(2-HYDROXY-5-METHYLPHENYL)PROP-2-YNOATE
• EN300-743651
• 2-Propynoic acid, 3-(2-hydroxy-5-methylphenyl)-, methyl ester
• Methyl 3-(2-hydroxy-5-methylphenyl)prop-2-ynoate

• Inchi： 1S/C11H10O3/c1-8-3-5-10(12)9(7-8)4-6-11(13)14-2/h3,5,7,12H,1-2H3
• InChI Key： JDIBGSCQBXEMDB-UHFFFAOYSA-N
• SMILES： OC1C=CC(C)=CC=1C#CC(=O)OC

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 318.2±35.0 °C(Predicted)
• pka: 8.85±0.48(Predicted)